4-[4-(Methanesulfonyloxy)-1-butynyl]-α,α-di(methyl-d3)benzeneacetic Acid, Methyl Ester
4-[4-(Methanesulfonyloxy)-1-butynyl]-α,α-di(methyl-d3)benzeneacetic Acid, Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1020719-58-7
VCID:
VC0014733
InChI:
InChI=1S/C16H20O5S/c1-16(2,15(17)20-3)14-10-8-13(9-11-14)7-5-6-12-21-22(4,18)19/h8-11H,6,12H2,1-4H3/i1D3,2D3
SMILES:
CC(C)(C1=CC=C(C=C1)C#CCCOS(=O)(=O)C)C(=O)OC
Molecular Formula:
C16H20O5S
Molecular Weight:
330.428
4-[4-(Methanesulfonyloxy)-1-butynyl]-α,α-di(methyl-d3)benzeneacetic Acid, Methyl Ester
CAS No.: 1020719-58-7
Reference Standards
VCID: VC0014733
Molecular Formula: C16H20O5S
Molecular Weight: 330.428
CAS No. | 1020719-58-7 |
---|---|
Product Name | 4-[4-(Methanesulfonyloxy)-1-butynyl]-α,α-di(methyl-d3)benzeneacetic Acid, Methyl Ester |
Molecular Formula | C16H20O5S |
Molecular Weight | 330.428 |
IUPAC Name | methyl 3,3,3-trideuterio-2-[4-(4-methylsulfonyloxybut-1-ynyl)phenyl]-2-(trideuteriomethyl)propanoate |
Standard InChI | InChI=1S/C16H20O5S/c1-16(2,15(17)20-3)14-10-8-13(9-11-14)7-5-6-12-21-22(4,18)19/h8-11H,6,12H2,1-4H3/i1D3,2D3 |
Standard InChIKey | FJJVTPFUPQUZBM-WFGJKAKNSA-N |
SMILES | CC(C)(C1=CC=C(C=C1)C#CCCOS(=O)(=O)C)C(=O)OC |
Synonyms | α,α-Dimethyl-4-[4-[(methylsulfonyl)oxy]-1-butyn-1-yl]benzeneacetic Acid-d6 Methyl Ester; |
PubChem Compound | 45039710 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume